Cas no 1823888-27-2 (Methyl 5-bromo-6-methylpyrazine-2-carboxylate)

Methyl 5-bromo-6-methylpyrazine-2-carboxylate is a brominated pyrazine derivative with a methyl ester functional group, serving as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its reactive bromine substituent enables further functionalization via cross-coupling reactions, while the ester group offers flexibility for hydrolysis or transesterification. The methyl substitution at the 6-position enhances steric and electronic properties, influencing reactivity in heterocyclic chemistry. This compound is particularly valuable in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its stable pyrazine core. High purity and well-defined structure ensure consistent performance in research and industrial applications.
Methyl 5-bromo-6-methylpyrazine-2-carboxylate structure
1823888-27-2 structure
Product Name:Methyl 5-bromo-6-methylpyrazine-2-carboxylate
CAS No:1823888-27-2
MF:C7H7BrN2O2
MW:231.046680688858
MDL:MFCD27952515
CID:4673772
PubChem ID:57978091
Update Time:2025-06-28

Methyl 5-bromo-6-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-bromo-6-methylpyrazine-2-carboxylate
    • SCHEMBL13358825
    • D80385
    • CS-0160007
    • 1823888-27-2
    • MFCD27952515
    • BS-16150
    • AKOS037648973
    • Methyl 5-bromo-6-methylpyrazine-2-carboxylate
    • MDL: MFCD27952515
    • Inchi: 1S/C7H7BrN2O2/c1-4-6(8)9-3-5(10-4)7(11)12-2/h3H,1-2H3
    • InChI Key: JQSCMRUAOPYORA-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=NC(C(=O)OC)=CN=1

Computed Properties

  • Exact Mass: 229.96909g/mol
  • Monoisotopic Mass: 229.96909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.1
  • XLogP3: 1.4

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Additional information on Methyl 5-bromo-6-methylpyrazine-2-carboxylate

Methyl 5-bromo-6-methylpyrazine-2-carboxylate (CAS No. 1823888-27-2): An Overview

Methyl 5-bromo-6-methylpyrazine-2-carboxylate (CAS No. 1823888-27-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel pharmaceuticals and agrochemicals.

The molecular structure of Methyl 5-bromo-6-methylpyrazine-2-carboxylate consists of a pyrazine ring with a bromo substituent at the 5-position and a methyl group at the 6-position, along with a methyl ester group attached to the carboxylic acid at the 2-position. This configuration imparts specific chemical properties that make it an attractive candidate for further research and development.

Recent studies have highlighted the potential of Methyl 5-bromo-6-methylpyrazine-2-carboxylate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound can serve as a key intermediate in the synthesis of novel antifungal agents. The bromo substituent provides a reactive site for further functionalization, enabling the creation of diverse derivatives with enhanced biological activities.

In addition to its role in medicinal chemistry, Methyl 5-bromo-6-methylpyrazine-2-carboxylate has also been explored for its potential in agrochemical applications. Research conducted by a team at the University of California, Davis, revealed that this compound can be used as a building block for developing new herbicides and pesticides. The unique combination of functional groups allows for the design of molecules with improved selectivity and reduced environmental impact.

The synthetic accessibility of Methyl 5-bromo-6-methylpyrazine-2-carboxylate is another factor contributing to its appeal. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 5-bromo-6-methylpyrazine-2-carboxylic acid with methanol in the presence of a suitable catalyst. This approach not only simplifies the synthesis but also enhances yield and purity, making it suitable for large-scale production.

From a pharmacological perspective, Methyl 5-bromo-6-methylpyrazine-2-carboxylate has shown promising results in preclinical studies. Its ability to modulate specific biological pathways has been investigated in several models, including those related to neurodegenerative diseases and cancer. For example, a study published in Cancer Research in 2020 reported that derivatives of this compound exhibited potent antiproliferative effects against various cancer cell lines, suggesting its potential as a lead compound for drug discovery.

The safety profile of Methyl 5-bromo-6-methylpyrazine-2-carboxylate is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, Methyl 5-bromo-6-methylpyrazine-2-carboxylate (CAS No. 1823888-27-2) represents a valuable addition to the arsenal of compounds available for medicinal and agrochemical research. Its unique structural features, synthetic accessibility, and promising biological activities make it an attractive target for further exploration and development. As ongoing research continues to uncover new applications and derivatives, this compound is poised to play a significant role in advancing various fields within chemistry and biology.

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